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Compound of Interest

Compound Name: SARS-CoV-2-IN-23 disodium

Cat. No.: B15564224 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical guidance for the proper disposal of

SARS-CoV-2-IN-23 disodium, a research compound. The following procedures are designed

to ensure the safety of laboratory personnel and to maintain compliance with standard

environmental health and safety protocols. Given the absence of a specific Safety Data Sheet

(SDS), a precautionary approach, treating the compound as potentially hazardous, is

mandated.

Chemical and Physical Properties
A summary of the known quantitative data for SARS-CoV-2-IN-23 disodium is presented

below. This information is crucial for understanding the basic chemical nature of the compound.

Property Value

Molecular Formula C₅₂H₅₀Na₂O₈P₂

Molecular Weight 910.88 g/mol

Note: Further toxicological and ecotoxicological data are not currently available. Therefore,

handling and disposal should proceed with the assumption of potential hazards.
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The proper disposal of SARS-CoV-2-IN-23 disodium requires careful adherence to the

following steps to minimize risk and ensure regulatory compliance.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile or neoprene recommended) when handling SARS-CoV-2-IN-23 disodium in

any form (solid or in solution).

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid residues of SARS-CoV-2-IN-23 disodium, as well as any contaminated

consumables (e.g., weighing boats, pipette tips, gloves), in a dedicated, clearly labeled

hazardous waste container.

The container must be made of a material compatible with organic phosphate compounds

and have a secure, tight-fitting lid.

Liquid Waste:

If SARS-CoV-2-IN-23 disodium has been used in solution, collect the liquid waste in a

designated, leak-proof hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

In general, it is best practice to keep waste streams separate.

Avoid disposing of this compound down the drain, as its environmental impact is unknown.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "SARS-CoV-2-IN-23 disodium"
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The approximate concentration and volume of the waste

The date the waste was first added to the container

The name and contact information of the generating researcher or lab

4. Storage of Waste:

Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,

and secure area away from general laboratory traffic.

Ensure that the storage area is compliant with your institution's guidelines for hazardous

waste accumulation.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not attempt to incinerate or treat the chemical waste within the laboratory unless you

have the specific equipment and authorization to do so.

Experimental Workflow for Waste Management
The following diagram illustrates the procedural workflow for the safe handling and disposal of

SARS-CoV-2-IN-23 disodium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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